Cas no 1021131-11-2 (1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one)

• Product Name: 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one
• CAS No: 1021131-11-2
• MF: C₂₁H₂₈N₄O
• MW: 352.473224639893
• CID: 5901384
• PubChem ID: 42110705
• Update Time: 2025-07-10

1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one
• 1-{4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl}-3-methylbutan-1-one
• 1021131-11-2
• 1-(4-(6-(3,4-dimethylphenyl)pyridazin-3-yl)piperazin-1-yl)-3-methylbutan-1-one
• AKOS024496356
• F5088-1746
• VU0634346-1

• Inchi： 1S/C21H28N4O/c1-15(2)13-21(26)25-11-9-24(10-12-25)20-8-7-19(22-23-20)18-6-5-16(3)17(4)14-18/h5-8,14-15H,9-13H2,1-4H3
• InChI Key： LZUXGNOHWXOLEM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(C3=CC=C(C)C(C)=C3)C=C2)CC1)(=O)CC(C)C

Computed Properties

• Exact Mass: 352.22631153g/mol
• Monoisotopic Mass: 352.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one

Introduction to 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one (CAS No. 1021131-11-2)

1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one, also known by its CAS number 1021131-11-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazines, which are characterized by their six-membered ring containing two nitrogen atoms. The unique structural features of this compound, particularly the dimethylphenyl substituent and the piperazine moiety, contribute to its biological activity and pharmacological properties.

The chemical structure of 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one is composed of a pyridazine ring fused with a piperazine ring, which is further substituted with a 3-methylbutanone group. The presence of the dimethylphenyl substituent on the pyridazine ring imparts additional stability and lipophilicity to the molecule, enhancing its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the potential of 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for maintaining cognitive function and motor control.

In addition to its neuroprotective effects, 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has shown low toxicity in animal models, suggesting a wide therapeutic window and minimal side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-yl]-3-methylbutan-1-one in human subjects. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 1-[4-[6-(3,4-dimethylphenyl)pyridazin-3-yl]piperazin-1-y]-3-methylbutanone (CAS No. 1021131-11) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and inflammatory disorders. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes and advancing medical treatments.